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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physical properties

of aqueous sodium metatungstate (SMT) solutions. SMT, also known as sodium

polytungstate (SPT), is a high-density, low-viscosity, and non-toxic salt, making its aqueous

solutions invaluable for a range of laboratory and industrial applications, including density

gradient centrifugation for separations of macromolecules, viruses, and organelles.

Understanding the physical properties of these solutions—namely density, viscosity, refractive

index, and electrical conductivity—is critical for the precise control and optimization of these

applications.

This guide presents quantitative data, detailed experimental protocols for property

measurement, and logical visualizations to elucidate the relationships between these key

physical characteristics.

Core Physical Properties: Quantitative Data
The physical properties of aqueous sodium metatungstate solutions are intrinsically linked to

their concentration and are also influenced by temperature. The following tables summarize the

quantitative data for density and viscosity.
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Table 1: Density of Aqueous Sodium Metatungstate
(SMT) Solutions at 20°C

Mass Percent (%) Density (g/cm³)

10 1.08

20 1.18

30 1.29

40 1.43

50 1.60

60 1.81

70 2.08

80 2.45

82 2.80

Note: Data is extrapolated from graphical representations provided in technical sheets and is

intended for guidance.[1]

Table 2: Viscosity of Aqueous Sodium Metatungstate
(SMT) Solutions at 25°C

Density (g/cm³) Viscosity (cP)

1.5 ~3

2.0 ~8

2.5 ~20

2.8 ~40

3.0 ~70

3.1 ~100
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Note: Data is extrapolated from graphical representations. Viscosity increases significantly at

higher densities.[1]

Refractive Index and Electrical Conductivity
Comprehensive tabular data for the refractive index and electrical conductivity of aqueous

sodium metatungstate solutions across a wide range of concentrations is not readily available

in the literature. However, the following information has been established:

Refractive Index: A saturated solution of sodium polytungstate at 20°C has a refractive index

of approximately 1.555.[2] The refractive index is expected to increase with concentration.

Electrical Conductivity: As an electrolyte solution, aqueous sodium polytungstate is

conductive. There is a maximum conductivity at a density of approximately 2.2 g/cm³, with a

value of 84 mS/cm. The conductivity decreases at both lower and higher densities from this

maximum.

Experimental Protocols
Accurate and reproducible measurement of the physical properties of SMT solutions is

paramount for their effective use. The following sections detail the standard experimental

methodologies for determining density, viscosity, refractive index, and electrical conductivity.

Density Measurement
The density of aqueous SMT solutions can be accurately determined using a pycnometer or a

digital density meter.

Methodology using a Pycnometer:

Cleaning and Calibration: Thoroughly clean the pycnometer with deionized water and a

suitable solvent, then dry it completely. Determine and record the mass of the empty, dry

pycnometer. Fill the pycnometer with deionized water of a known temperature and record the

mass. The volume of the pycnometer can be calculated using the known density of water at

that temperature.

Sample Measurement: Empty and dry the pycnometer. Fill it with the sodium
metatungstate solution, ensuring no air bubbles are present. Measure and record the mass
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of the filled pycnometer.

Calculation: The density of the SMT solution is calculated by dividing the mass of the

solution (mass of filled pycnometer minus the mass of the empty pycnometer) by the

calibrated volume of the pycnometer.

Methodology using a Digital Density Meter:

Calibration: Calibrate the instrument according to the manufacturer's instructions, typically

using dry air and deionized water as standards.

Sample Injection: Inject the sodium metatungstate solution into the measurement cell of

the density meter, ensuring the cell is completely filled and free of air bubbles.

Measurement: The instrument will measure the oscillation frequency of a U-shaped tube

containing the sample, which is directly related to the density of the solution. The density

value is typically displayed directly by the instrument.

Viscosity Measurement
The viscosity of aqueous SMT solutions can be determined using a capillary viscometer or a

rotational viscometer.

Methodology using a Capillary Viscometer (e.g., Ostwald or Ubbelohde):

Preparation: Clean the viscometer thoroughly and dry it. Pipette a precise volume of the

sodium metatungstate solution into the viscometer.

Thermal Equilibration: Place the viscometer in a constant temperature water bath until the

sample reaches the desired temperature.

Measurement: Using a pipette bulb, draw the liquid up through the capillary tube to a point

above the upper timing mark. Release the suction and measure the time it takes for the

liquid meniscus to fall from the upper to the lower timing mark.

Calculation: The kinematic viscosity is calculated by multiplying the efflux time by the

viscometer constant. The dynamic viscosity is then obtained by multiplying the kinematic

viscosity by the density of the solution at the same temperature.
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Methodology using a Rotational Viscometer:

Instrument Setup: Select the appropriate spindle and rotational speed based on the

expected viscosity of the SMT solution. Attach the spindle to the viscometer.

Sample Preparation: Place the SMT solution in a suitable container and immerse the spindle

into the solution to the correct depth as indicated by the manufacturer.

Measurement: Allow the sample to thermally equilibrate. Start the motor and allow the

reading to stabilize. The viscometer measures the torque required to rotate the spindle at a

constant speed within the fluid, which is proportional to the viscosity. The viscosity value is

typically displayed directly by the instrument.

Refractive Index Measurement
The refractive index of SMT solutions is typically measured using a refractometer, such as an

Abbe refractometer.

Methodology using an Abbe Refractometer:

Calibration: Calibrate the refractometer using a standard of known refractive index, often

distilled water.

Sample Application: Place a few drops of the sodium metatungstate solution onto the prism

of the refractometer.

Measurement: Close the prism and allow the sample to spread evenly. Look through the

eyepiece and adjust the control to bring the boundary line between the light and dark fields

into sharp focus at the center of the crosshairs.

Reading: Read the refractive index from the instrument's scale. Temperature control is

crucial for accurate measurements, so ensure the prism is at the desired temperature.

Electrical Conductivity Measurement
The electrical conductivity of aqueous SMT solutions is measured using a conductivity meter

with a conductivity probe.
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Methodology using a Conductivity Meter:

Calibration: Calibrate the conductivity meter using standard solutions of known conductivity

that bracket the expected conductivity of the SMT solution.

Sample Measurement: Rinse the conductivity probe with deionized water and then with a

small amount of the SMT solution to be measured. Immerse the probe into the bulk of the

SMT solution, ensuring the electrodes are fully submerged.

Reading: Gently stir the solution with the probe to ensure a representative measurement and

wait for the reading to stabilize. Record the conductivity value, which is typically displayed in

Siemens per meter (S/m) or a sub-multiple thereof (e.g., mS/cm, µS/cm).

Visualizations
The following diagrams, generated using the DOT language, illustrate key relationships and

experimental workflows.

Relationship Between Physical Properties of Aqueous SMT Solutions
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Caption: Interdependence of physical properties of aqueous SMT solutions.
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Experimental Workflow for Density Measurement (Pycnometer Method)

Start

Clean and dry pycnometer

Weigh empty pycnometer

Fill with deionized water

Weigh pycnometer with water

Calculate pycnometer volume

Fill with SMT solution

Weigh pycnometer with SMT

Calculate density of SMT solution

End

Click to download full resolution via product page

Caption: Workflow for density measurement using a pycnometer.
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Experimental Workflow for Viscosity Measurement (Capillary Viscometer)

Start

Clean, dry, and fill viscometer

Equilibrate in water bath

Draw liquid above upper mark

Measure efflux time between marks

Calculate kinematic and dynamic viscosity

End

Click to download full resolution via product page

Caption: Workflow for viscosity measurement with a capillary viscometer.

This technical guide provides a foundational understanding of the key physical properties of

aqueous sodium metatungstate solutions. For highly sensitive applications, it is

recommended that users perform their own characterizations of the specific SMT solutions

being used, as properties can be affected by the purity of the salt and the water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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